Atipamezole

• CAS No.: 104054-27-5
• Product Name: Atipamezole
• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 5-(2-ethyl-1,3-dihydroinden-2-yl)-1H-imidazole
• Standard InChI: InChI=1S/C14H16N2/c1-2-14(13-9-15-10-16-13)7-11-5-3-4-6-12(11)8-14/h3-6,9-10H,2,7-8H2,1H3,(H,15,16)
• Standard InChIKey: HSWPZIDYAHLZDD-UHFFFAOYSA-N
• SMILES: CCC1(CC2=CC=CC=C2C1)C3=CN=CN3
• Canonical SMILES: CCC1(CC2=CC=CC=C2C1)C3=CN=CN3
• Appearance: Solid powder
• Description: Atipamezole is a synthetic α2 adrenoceptor antagonistused to reverse the sedative and analgesic effects of dexmedetomidine and medetomidine in dogs. It has also been undergone research as a potential anti-Parkinsonian drug for humans.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1H-imidazole, 4-(2-ethyl-2,3-dihydro-1H-inden-2-yl)-; antipamezole; atipamezole; MPV 1248; MPV-1248
• Reference: 1: Doerning CM, Bradley MP, Lester PA, Nowland MH. Effects of subcutaneous alfaxalone alone and in combination with dexmedetomidine and buprenorphine in guinea pigs (Cavia porcellus). Vet Anaesth Analg. 2018 Jul 2. pii: S1467-2987(18)30163-6. doi: 10.1016/j.vaa.2018.06.004. [Epub ahead of print] PubMed PMID: 30064914.; 2: Wolfe LL, Wood ME, Fisher MC, Sirochman MA. Evaluation of Chemical Immobilization in Captive Black Bears ( Ursus americanus) Receiving a Combination of Nalbuphine, Medetomidine, and Azaperone. J Wildl Dis. 2018 Jul 17. doi: 10.7589/2018-03-079. [Epub ahead of print] PubMed PMID: 30016210.; 3: Wang Y, Wang C, Zhang D, Wang H, Bo L, Deng X. Dexmedetomidine Protects Against Traumatic Brain Injury-Induced Acute Lung Injury in Mice. Med Sci Monit. 2018 Jul 17;24:4961-4967. doi: 10.12659/MSM.908133. PubMed PMID: 30013022; PubMed Central PMCID: PMC6067036.; 4: Grant LM, Barth KJ, Muslu C, Kelm-Nelson CA, Bakshi VP, Ciucci MR. Noradrenergic receptor modulation influences the acoustic parameters of pro-social rat ultrasonic vocalizations. Behav Neurosci. 2018 Aug;132(4):269-283. doi: 10.1037/bne0000258. Epub 2018 Jul 9. PubMed PMID: 29985007; PubMed Central PMCID: PMC6062469.; 5: Xiang BQ, He JB, Gao H, Luo ZY, Dai YY, Wang WT. [Effects of Dexmedetomidine on the levels of proinflammatory mediators IL-1βand TNF-α in pulmonary ischemia/reperfusion injury rats and the mechanisms]. Zhongguo Ying Yong Sheng Li Xue Za Zhi. 2017 May 8;33(5):415-419. doi: 10.12047/j.cjap.5526.2017.100. Chinese. PubMed PMID: 29926585.; 6: Barrillot B, Roux J, Arthaud S, Averty L, Clair A, Herrel A, Libourel PA. INTRAMUSCULAR ADMINISTRATION OF KETAMINE-MEDETOMIDINE ASSURES STABLE ANAESTHESIA NEEDED FOR LONG-TERM SURGERY IN THE ARGENTINE TEGU SALVATOR MERIANAE. J Zoo Wildl Med. 2018 Jun;49(2):291-296. doi: 10.1638/2017-0089.1. PubMed PMID: 29900770.; 7: Harms NJ, Jung TS, Hallock M, Egli K. Efficacy of a Butorphanol, Azaperone, and Medetomidine Combination for Helicopter-Based Immobilization of Bison ( Bison bison). J Wildl Dis. 2018 Jun 4. doi: 10.7589/2017-09-232. [Epub ahead of print] PubMed PMID: 29863971.; 8: Patel R, Qu C, Xie JY, Porreca F, Dickenson AH. Selective deficiencies in descending inhibitory modulation in neuropathic rats: implications for enhancing noradrenergic tone. Pain. 2018 Jun 22. doi: 10.1097/j.pain.0000000000001300. [Epub ahead of print] PubMed PMID: 29863529.; 9: Semjonov A, Andrianov V, Raath JP, Orro T, Laubscher L, Pfitzer S, Tiirats T. Evaluation of butorphanol-azaperone-medetomidine (BAM) in captive blesbok immobilization (Damaliscus pygargus phillipsi). Vet Anaesth Analg. 2018 Jul;45(4):496-501. doi: 10.1016/j.vaa.2017.03.011. Epub 2018 Mar 29. PubMed PMID: 29853414.; 10: Martins T, Diniz E, Félix LM, Antunes L. Evaluation of anaesthetic protocols for laboratory adult zebrafish (Danio rerio). PLoS One. 2018 May 22;13(5):e0197846. doi: 10.1371/journal.pone.0197846. eCollection 2018. PubMed PMID: 29787611; PubMed Central PMCID: PMC5963751.; 11: Shilo-Benjamini Y, Pascoe PJ, Maggs DJ, Hollingsworth SR, Strom AR, Good KL, Thomasy SM, Kass PH, Wisner ER. Retrobulbar vs peribulbar regional anesthesia techniques using bupivacaine in dogs. Vet Ophthalmol. 2018 May 15. doi: 10.1111/vop.12579. [Epub ahead of print] PubMed PMID: 29762893.; 12: Qiu R, Yao W, Ji H, Yuan D, Gao X, Sha W, Wang F, Huang P, Hei Z. Dexmedetomidine restores septic renal function via promoting inflammation resolution in a rat sepsis model. Life Sci. 2018 Jul 1;204:1-8. doi: 10.1016/j.lfs.2018.05.001. Epub 2018 May 4. PubMed PMID: 29733849.; 13: Roug A, Talley H, Davis T, Roueche M, DeBloois D. A Mixture of Butorphanol, Azaperone, and Medetomidine for the Immobilization of American Beavers ( Castor canadensis). J Wildl Dis. 2018 Jul;54(3):617-621. doi: 10.7589/2017-12-296. Epub 2018 Apr 26. PubMed PMID: 29697312.; 14: Gaudio E, Voltan L, De Benedictis GM. Alfaxalone anaesthesia in Lemur catta following dexmedetomidine-butorphanol-midazolam sedation. Vet Anaesth Analg. 2018 May;45(3):351-356. doi: 10.1016/j.vaa.2018.01.004. Epub 2018 Feb 3. PubMed PMID: 29625917.; 15: Williamson RH, Muller LI, Blair CD. THE USE OF KETAMINE-XYLAZINE OR BUTORPHANOL-AZAPERONE-MEDETOMIDINE TO IMMOBILIZE AMERICAN BLACK BEARS ( URSUS AMERICANUS). J Wildl Dis. 2018 Jul;54(3):503-510. doi: 10.7589/2017-10-255. Epub 2018 Apr 4. PubMed PMID: 29616881.; 16: Li J, Chen Q, He X, Alam A, Ning J, Yi B, Lu K, Gu J. Dexmedetomidine attenuates lung apoptosis induced by renal ischemia-reperfusion injury through α(2)AR/PI3K/Akt pathway. J Transl Med. 2018 Mar 23;16(1):78. doi: 10.1186/s12967-018-1455-1. PubMed PMID: 29566706; PubMed Central PMCID: PMC5865375.; 17: Bisetto SP, Melo CF, Carregaro AB. Evaluation of sedative and antinociceptive effects of dexmedetomidine, midazolam and dexmedetomidine-midazolam in tegus (Salvator merianae). Vet Anaesth Analg. 2018 May;45(3):320-328. doi: 10.1016/j.vaa.2017.12.004. Epub 2018 Jan 17. PubMed PMID: 29555147.; 18: Grenier P, Wiercigroch D, Olmstead MC, Cahill CM. Dissociation between morphine-induced spinal gliosis and analgesic tolerance by ultra-low-dose α2-adrenergic and cannabinoid CB1-receptor antagonists. Behav Pharmacol. 2018 Apr;29(2 and 3 - Special Issue):241-254. doi: 10.1097/FBP.0000000000000377. PubMed PMID: 29481424.; 19: Tuval A, Las L, Shilo-Benjamini Y. Evaluation of injectable anaesthesia with five medetomidine-midazolam based combinations in Egyptian fruit bats ( Rousettus aegyptiacus). Lab Anim. 2018 Jan 1:23677218756456. doi: 10.1177/0023677218756456. [Epub ahead of print] PubMed PMID: 29448876.; 20: McCarren HS, Arbutus JA, Ardinger C, Dunn EN, Jackson CE, McDonough JH. Dexmedetomidine stops benzodiazepine-refractory nerve agent-induced status epilepticus. Epilepsy Res. 2018 Mar;141:1-12. doi: 10.1016/j.eplepsyres.2018.01.010. Epub 2018 Jan 31. PubMed PMID: 29414381.
• PubChem Compound: 71310
• Last Modified: Nov 11 2021